2-(4-fluorophenoxy)-N'-isonicotinoylethanehydrazonamide

• IUPAC Name: N-[(Z)-[1-amino-2-(4-fluorophenoxy)ethylidene]amino]pyridine-4-carboxamide
• InChI: InChI=1S/C14H13FN4O2/c15-11-1-3-12(4-2-11)21-9-13(16)18-19-14(20)10-5-7-17-8-6-10/h1-8H,9H2,(H2,16,18)(H,19,20)
• InChI Key: YUKGCBWCTBIAOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=NNC(=O)C2=CC=NC=C2)N)F
• Isomeric SMILES: C1=CC(=CC=C1OC/C(=N/NC(=O)C2=CC=NC=C2)/N)F
• Molecular Formula: C14H13FN4O2
• Molecular Weight: 288.28 g/mol

Description

2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide (FNEH) is a synthetic compound that has been studied for its potential applications in scientific research. FNEH is an organofluorine compound consisting of a benzene ring with a fluorine atom attached to the fourth position, an isonicotinic acid, an ethanehydrazonamide, and an amide group. It has been studied for its ability to act as an inhibitor of enzymes and has been used in various scientific research applications.

Scientific Research Applications

Pharmacological Research and Drug Development

Compounds with structural similarities to 2-(4-fluorophenoxy)-N'-isonicotinoylethanehydrazonamide, such as fluorophenol derivatives, are frequently investigated for their pharmacological properties. For instance, fluorinated compounds have been developed as radiopharmaceuticals, such as 4-[18F]Fluorophenol, which serves as a versatile synthon for synthesizing more complex radiopharmaceuticals bearing a fluorophenoxy moiety. These compounds are crucial in PET imaging for diagnostic purposes (Ross et al., 2011).

Additionally, fluorine's introduction into organic molecules can significantly alter their biological activity, often leading to improved potency, selectivity, and metabolic stability. This strategy has been employed in the development of various drugs, including selective cyclooxygenase-2 (COX-2) inhibitors, where the presence of a fluorine atom notably increased selectivity and potency (Hashimoto et al., 2002).

Chemical and Biological Probes

Fluorinated compounds are also valuable as chemical and biological probes. Their unique properties, such as altered electronic distribution and bond strength, make them suitable for studying biological systems. For instance, fluorescent probes sensitive to pH and metal cations have been developed using fluorinated benzoxazole and benzothiazole analogs, demonstrating high sensitivity and selectivity due to the fluorophenol moiety's high acidity (Tanaka et al., 2001).